Cas no 1361670-07-6 (2-Fluoro-3-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-3-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361670-07-6
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4966216
• Update Time: 2025-05-20

2-Fluoro-3-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-1-2-8(14)10(15)9(7)6-3-5(12(17,18)19)4-20-11(6)16/h1-4H
• InChI Key： ZRTWEHQHHXGRCX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=NC=C(C(F)(F)F)C=1)F)Cl)Cl

Computed Properties

• Exact Mass: 342.934545 g/mol
• Monoisotopic Mass: 342.934545 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9
• Molecular Weight: 344.5

Additional information on 2-Fluoro-3-(2,3,6-trichlorophenyl)-5-(trifluoromethyl)pyridine

2-Fluoro-3-(2,3,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound with CAS No. 1361670-07-6, known as 2-Fluoro-3-(2,3,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluorine atom at position 2, a trichlorophenyl group at position 3, and a trifluoromethyl group at position 5. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substituents. The fluorine atom at position 2 introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The trichlorophenyl group at position 3 adds significant steric bulk and further enhances the electron-withdrawing effects due to the presence of chlorine atoms. This combination of substituents creates a highly electron-deficient aromatic system, which is advantageous for certain chemical reactions and applications.

Recent studies have highlighted the potential of 2-Fluoro-3-(2,3,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing functional polymers and hybrid materials. The molecule's ability to undergo various types of cross-coupling reactions has made it a valuable precursor for synthesizing complex organic structures. Moreover, its electronic properties make it a promising candidate for applications in optoelectronics and sensing technologies.

In terms of synthesis, the preparation of 2-Fluoro-3-(2,3,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine involves a multi-step process that typically begins with the formation of the pyridine ring. The substitution reactions are carefully controlled to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

The trifluoromethyl group at position 5 plays a crucial role in modulating the physical and chemical properties of the compound. This group contributes to the molecule's hydrophobicity and thermal stability, making it suitable for high-performance applications. Additionally, the trifluoromethyl group can participate in various chemical transformations, such as nucleophilic substitutions or electrophilic additions, depending on the reaction conditions.

From an environmental perspective, 2-Fluoro-3-(2,3,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine exhibits low toxicity and biodegradability under specific conditions. This makes it an eco-friendly option for certain industrial applications. However, further research is needed to fully understand its long-term environmental impact and to develop sustainable production methods.

In conclusion, 2-Fluoro-3-(2,3,6-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine is a versatile compound with immense potential in various scientific and technological domains. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and improve synthesis techniques, this compound is poised to play an even more significant role in shaping future innovations.